Cas no 425378-90-1 (Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI))

• Product Name: Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI)
• CAS No: 425378-90-1
• MF: C₁₃H₉BFNO₂
• MW: 241.025466680527
• CID: 326781
• PubChem ID: 11644397
• Update Time: 2025-04-19

Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI)
• [3-(2-cyanophenyl)-2-fluorophenyl]boronic acid
• 2'-CYANO-2-FLUOROBIPHENYL-3-YLBORONIC ACID
• 2'-cyano-2-fluorobiphenyl-3-boronic acid
• starbld0019587
• 425378-90-1
• DTXSID20469938
• (2'-Cyano-2-fluoro-[1,1'-biphenyl]-3-yl)boronic acid
• SCHEMBL2650373
• PODKTOWRSBFDPR-UHFFFAOYSA-N
• {2'-cyano-2-fluoro-[1,1'-biphenyl]-3-yl}boronic acid

• Inchi： 1S/C13H9BFNO2/c15-13-11(6-3-7-12(13)14(17)18)10-5-2-1-4-9(10)8-16/h1-7,17-18H
• InChI Key： PODKTOWRSBFDPR-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC=CC=1C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 241.07100
• Monoisotopic Mass: 241.0710369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: 1.04418